Cas no 1329496-87-8 (2-Methyl-3-phenylbenzoic Acid Methyl Ester)

2-Methyl-3-phenylbenzoic Acid Methyl Ester structure
1329496-87-8 structure
Product Name:2-Methyl-3-phenylbenzoic Acid Methyl Ester
CAS No:1329496-87-8
MF:C15H14O2
MW:226.270464420319
CID:1060861
Update Time:2025-04-20

2-Methyl-3-phenylbenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-phenylbenzoic Acid Methyl Ester
    • 2-Methyl-3-phenylben
    • Inchi: 1S/C15H14O2/c1-11-13(12-7-4-3-5-8-12)9-6-10-14(11)15(16)17-2/h3-10H,1-2H3
    • InChI Key: HSBPPUMWUBCKIJ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC(C2C=CC=CC=2)=C1C)=O

Computed Properties

  • Exact Mass: 226.099
  • Monoisotopic Mass: 226.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2

2-Methyl-3-phenylbenzoic Acid Methyl Ester Pricemore >>

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